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Introduction

Octan-4-amine is a simple aliphatic amine.[1][2][3] While its primary applications appear to be
in chemical synthesis, its structural similarity to biogenic amines warrants an investigation into
its potential biological activity. This guide provides a summary of the known physicochemical
properties of Octan-4-amine. Due to a lack of published biological data for Octan-4-amine,
this report uses the well-characterized biogenic amine, Octopamine, as a comparative example
to illustrate the types of experimental data and signaling pathways relevant to the functional
analysis of such molecules. Octopamine is a crucial neurotransmitter and neuromodulator in
invertebrates, analogous to norepinephrine in vertebrates, and is involved in a multitude of
physiological processes.[4][5]

Physicochemical Properties of Octan-4-amine

The known properties of Octan-4-amine are summarized below. This data is essential for its
handling, formulation, and use in experimental settings.
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Property Value Source
Molecular Formula CsHioN PubChem|[2]
Molecular Weight 129.24 g/mol PubChem|[2]
IUPAC Name octan-4-amine PubChem|[2]
CAS Number 1117-33-5 CymitQuimica[3]
Appearance Colorless to pale yellow liquid CymitQuimica[1]
Odor Distinct amine odor CymitQuimica[1]

N Soluble in organic solvents, o
Solubility o o CymitQuimica[1]
limited solubility in water

Comparative Biological Activity: Octopamine

Octopamine's biological functions are mediated primarily through G-protein coupled receptors
(GPCRs). Its activity is pleiotropic, affecting behavior, metabolism, and learning and memory in
invertebrates.

Biological Process Effect of Octopamine Organism(s)

) Regulates aggression, flight,
Behavior ] Insects
and egg-laying.[4]

Mobilizes fat stores and

Metabolism regulates energy metabolism. Invertebrates

[5]

] Plays a significant role in
Learning & Memory o ] Honey Bee
associative learning.[4]

Acts as a neurotransmitter,
Neuronal Function neuromodulator, and Invertebrates

neurohormone.[6]

Signaling Pathway of Octopamine
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Octopamine receptors, upon activation, can trigger multiple downstream signaling cascades. A
common pathway involves the activation of Gq proteins, leading to an increase in intracellular
calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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